ethyl [2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetate

• IUPAC Name: ethyl 2-[(5E)-2,4-dioxo-5-[(3,4,5-trimethoxyphenyl)methylidene]-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C17H19NO7S/c1-5-25-14(19)9-18-16(20)13(26-17(18)21)8-10-6-11(22-2)15(24-4)12(7-10)23-3/h6-8H,5,9H2,1-4H3/b13-8+
• InChI Key: PPGUVUVGORZMQZ-MDWZMJQESA-N
• Canonical SMILES: CCOC(=O)CN1C(=O)C(=CC2=CC(=C(C(=C2)OC)OC)OC)SC1=O
• Isomeric SMILES: CCOC(=O)CN1C(=O)/C(=C\C2=CC(=C(C(=C2)OC)OC)OC)/SC1=O
• Molecular Formula: C17H19NO7S
• Molecular Weight: 381.4 g/mol

Description

Ethyl [2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetate, also known as TDZD-8, is a synthetic compound that has been widely used in scientific research. It belongs to the thiazolidinedione family of compounds and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

Ethyl [2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetate works by binding to the active site of GSK-3 and inhibiting its activity. This leads to a variety of downstream effects, including the activation of various signaling pathways and the regulation of gene expression.
Biochemical and physiological effects:
ethyl [2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetate has been found to have a variety of biochemical and physiological effects, including the regulation of glucose metabolism, the modulation of inflammatory responses, and the inhibition of cell proliferation. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of ethyl [2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetate is its high selectivity for GSK-3, which makes it a useful tool for studying the role of this enzyme in various cellular processes. However, its potency and specificity can also make it difficult to use in certain experimental settings. Additionally, its effects may vary depending on the cell type and experimental conditions used.

Future Directions

There are many potential future directions for research on ethyl [2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetate. One area of interest is the development of new derivatives with improved potency and selectivity. Another area of focus is the exploration of its potential therapeutic applications in various diseases, including cancer and neurodegenerative disorders. Additionally, further studies are needed to fully understand its mechanism of action and the downstream effects of GSK-3 inhibition.

Synthesis Methods

Ethyl [2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetate can be synthesized using a multi-step process involving the reaction of various chemicals. One common method involves the reaction of 3,4,5-trimethoxybenzaldehyde with thiosemicarbazide to form a thiazolidine intermediate. This intermediate is then reacted with ethyl acetoacetate to form the final product, ethyl [2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetate.

Scientific Research Applications

Ethyl [2,4-dioxo-5-(3,4,5-trimethoxybenzylidene)-1,3-thiazolidin-3-yl]acetate has been used extensively in scientific research due to its ability to inhibit glycogen synthase kinase-3 (GSK-3), an enzyme that plays a key role in many cellular processes. It has been found to have potential therapeutic applications in a range of diseases, including Alzheimer's disease, diabetes, and cancer.